Cas no 1154942-83-2 (3-(2-Methoxyethoxy)-4-methylphenylamine)

• Product Name: 3-(2-Methoxyethoxy)-4-methylphenylamine
• CAS No: 1154942-83-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 4670056
• PubChem ID: 22619992
• Update Time: 2025-05-21

3-(2-Methoxyethoxy)-4-methylphenylamine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxyethoxy)-4-methylphenylamine
• GKZWBQUSFWDHJI-UHFFFAOYSA-N
• 3-(2-methoxyethoxy)-4-methylaniline
• AKOS009546505
• 4-Methyl-3-(2-methoxy)ethoxyaniline
• 3-(2-Methoxy-ethoxy)-4-methyl-phenylamine
• E74364
• A1-06938
• 1154942-83-2
• SCHEMBL5172812
• MFCD11934940
• BS-14670
• CS-0161263

• Inchi： 1S/C10H15NO2/c1-8-3-4-9(11)7-10(8)13-6-5-12-2/h3-4,7H,5-6,11H2,1-2H3
• InChI Key： GKZWBQUSFWDHJI-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C=C(C=CC=1C)N

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

3-(2-Methoxyethoxy)-4-methylphenylamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD00780332)

Additional information on 3-(2-Methoxyethoxy)-4-methylphenylamine

Recent Advances in the Study of 3-(2-Methoxyethoxy)-4-methylphenylamine (CAS: 1154942-83-2)

The compound 3-(2-Methoxyethoxy)-4-methylphenylamine (CAS: 1154942-83-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic amine derivative, characterized by its methoxyethoxy and methyl substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and intermediates for drug synthesis. Recent studies have focused on its role in modulating specific biological pathways, highlighting its relevance in targeted therapy and precision medicine.

One of the key areas of investigation involves the compound's utility as a building block in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling, and their dysregulation is often implicated in cancer and inflammatory diseases. Researchers have demonstrated that 3-(2-Methoxyethoxy)-4-methylphenylamine can serve as a versatile intermediate in the design of selective kinase inhibitors, offering improved pharmacokinetic properties and reduced off-target effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of EGFR inhibitors, resulting in enhanced potency and selectivity against mutant forms of the kinase.

In addition to its applications in kinase inhibitor development, 3-(2-Methoxyethoxy)-4-methylphenylamine has also been explored for its potential in central nervous system (CNS) drug discovery. Its structural features, including the methoxyethoxy group, contribute to favorable blood-brain barrier permeability, making it an attractive candidate for the design of neuroactive compounds. Recent preclinical studies have investigated its derivatives as modulators of neurotransmitter receptors, with preliminary results indicating efficacy in models of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis and optimization of 3-(2-Methoxyethoxy)-4-methylphenylamine have also been a focus of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. A 2024 publication in Organic Process Research & Development highlighted a novel, environmentally friendly synthetic route that reduces the use of hazardous reagents and improves overall yield. These developments are critical for ensuring the compound's availability for further pharmacological evaluation and potential commercialization.

Despite these promising findings, challenges remain in the clinical translation of 3-(2-Methoxyethoxy)-4-methylphenylamine-based therapeutics. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed through rigorous preclinical and clinical studies. Ongoing research aims to elucidate the compound's mechanism of action in greater detail and to identify optimal dosing regimens for therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-(2-Methoxyethoxy)-4-methylphenylamine (CAS: 1154942-83-2) represents a valuable chemical entity with diverse applications in drug discovery and development. Its role as a key intermediate in the synthesis of kinase inhibitors and CNS-targeted agents underscores its importance in modern medicinal chemistry. Continued research and innovation in its synthesis and application are likely to yield significant advancements in the treatment of various diseases, offering new hope for patients and healthcare providers alike.